Cas no 1217818-36-4 (Zilpaterol-d7)

• Product Name: Zilpaterol-d7
• CAS No: 1217818-36-4
• MF: C₁₄H₁₉N₃O₂
• MW: 268.362694978714
• CID: 1060317
• PubChem ID: 131698902
• Update Time: 2025-06-25

Zilpaterol-d7 Chemical and Physical Properties

Names and Identifiers

• Zilpaterol-d7
• 1217818-36-4
• Zilpaterol D7 (isopropyl D7)
• (9S,10S)-10-(1,1,1,2,3,3,3-Heptadeuteriopropan-2-ylamino)-9-hydroxy-1,3-diazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one
• (9S,10S)-9-hydroxy-10-{[(1,1,1,2,3,3,3-?H?)propan-2-yl]amino}-1,3-diazatricyclo[6.4.1.0?,??]trideca-4,6,8(13)-trien-2-one
• (R)-Zilpaterol D7
• 1ST1326D7
• DA-79105

• Inchi： 1S/C14H19N3O2/c1-8(2)15-11-6-7-17-12-9(13(11)18)4-3-5-10(12)16-14(17)19/h3-5,8,11,13,15,18H,6-7H2,1-2H3,(H,16,19)/t11-,13-/m0/s1/i1D3,2D3,8D
• InChI Key： ZSTCZWJCLIRCOJ-FNKPLXHESA-N
• SMILES： O[C@H]1C2=CC=CC3=C2N(C(N3)=O)CC[C@@H]1NC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 268.191664079g/mol
• Monoisotopic Mass: 268.191664079g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 80-84°C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)

Zilpaterol-d7 Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Additional information on Zilpaterol-d7

Zilpaterol-d7: A Comprehensive Overview

Zilpaterol-d7, also known by its CAS number 1217818-36-4, is a compound of significant interest in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and recent advancements related to Zilpaterol-d7, providing a detailed and up-to-date analysis.

The CAS number 1217818-36-4 uniquely identifies Zilpaterol-d7 in chemical databases, ensuring clarity and consistency in its reference across scientific literature. This compound is notable for its role as a stable isotope-labeled version of zilpaterol, which is widely used in metabolic studies and pharmacokinetic analyses. The inclusion of deuterium atoms in its structure makes it an invaluable tool for researchers seeking precise measurements in complex biological systems.

Recent studies have highlighted the importance of Zilpaterol-d7 in understanding the metabolic pathways of zilpaterol. By utilizing this deuterated form, scientists can track the compound's behavior within living organisms with unprecedented accuracy. This has led to significant advancements in drug development, particularly in the field of obesity and metabolic disorder treatments.

The synthesis of Zilpaterol-d7 involves a meticulous process that ensures the precise incorporation of deuterium atoms without altering the compound's core structure. This process is critical for maintaining the integrity of the molecule while enhancing its utility in research settings. The latest methodologies have focused on optimizing yields and minimizing by-products, making the synthesis more efficient and cost-effective.

In terms of pharmacological properties, Zilpaterol-d7 exhibits similar behavior to its non-deuterated counterpart but with enhanced stability under certain conditions. This stability is particularly advantageous in long-term studies where maintaining the compound's integrity over extended periods is essential.

Looking ahead, the application of Zilpaterol-d7 is expected to expand into new areas, including personalized medicine and advanced diagnostic techniques. Researchers are actively exploring its potential in targeted drug delivery systems, which could revolutionize how certain therapies are administered.

In conclusion, Zilpaterol-d7 (CAS No. 1217818-36-4) stands as a testament to the progress made in isotopic labeling techniques and their impact on modern pharmacology. Its role as a research tool continues to evolve, offering new insights and opportunities for innovation across various scientific disciplines.